Cas no 1860614-67-0 (N,N-dimethyl-3-[(thietan-3-yl)amino]propanamide)

• Product Name: N,N-dimethyl-3-[(thietan-3-yl)amino]propanamide
• CAS No: 1860614-67-0
• MF: C₈H₁₆N₂OS
• MW: 188.290440559387
• CID: 5103908
• Update Time: 2026-03-03

N,N-dimethyl-3-[(thietan-3-yl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(thietan-3-ylamino)propanamide
• N,N-dimethyl-3-[(thietan-3-yl)amino]propanamide

• Inchi： 1S/C8H16N2OS/c1-10(2)8(11)3-4-9-7-5-12-6-7/h7,9H,3-6H2,1-2H3
• InChI Key： LNXFFAHOXZSUSD-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CCNC1CSC1

Additional information on N,N-dimethyl-3-[(thietan-3-yl)amino]propanamide

Comprehensive Guide to N,N-dimethyl-3-[(thietan-3-yl)amino]propanamide (CAS No. 1860614-67-0)

N,N-dimethyl-3-[(thietan-3-yl)amino]propanamide (CAS No. 1860614-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thietane and propanamide functional groups, is widely studied for its potential applications in drug development and material science. Its molecular structure combines a dimethylamino group with a thietan-3-yl moiety, making it a versatile intermediate in synthetic chemistry.

The growing interest in N,N-dimethyl-3-[(thietan-3-yl)amino]propanamide is driven by its potential role in the development of novel therapeutic agents. Researchers are particularly intrigued by its ability to act as a building block for bioactive molecules, especially in the fields of neurology and oncology. The compound's thietane ring is known for its stability and reactivity, which makes it valuable in designing drugs with improved pharmacokinetic properties.

From a chemical perspective, CAS No. 1860614-67-0 exhibits moderate solubility in polar solvents like water and ethanol, which is advantageous for formulation in pharmaceutical applications. Its propanamide backbone contributes to its compatibility with biological systems, while the thietan-3-yl group enhances its metabolic stability. These properties make it a promising candidate for further exploration in medicinal chemistry and drug discovery.

Recent trends in scientific literature highlight the increasing use of N,N-dimethyl-3-[(thietan-3-yl)amino]propanamide in the synthesis of small-molecule inhibitors and receptor modulators. Its structural flexibility allows for modifications that can target specific biological pathways, such as G-protein-coupled receptors (GPCRs) and enzyme inhibition. This adaptability has positioned the compound as a key player in the search for new treatments for chronic diseases.

The market for N,N-dimethyl-3-[(thietan-3-yl)amino]propanamide is expanding, with demand driven by pharmaceutical companies and research institutions. As the focus on personalized medicine and targeted therapies grows, the need for high-quality intermediates like this compound is expected to rise. Suppliers are investing in scalable synthesis methods to meet the increasing demand while ensuring cost-effectiveness and purity.

In addition to its pharmaceutical applications, CAS No. 1860614-67-0 is also being explored in material science. Its unique chemical structure makes it a potential candidate for developing advanced polymers and functional materials. Researchers are investigating its use in creating materials with tailored properties, such as enhanced durability or specific electronic characteristics.

For those working with N,N-dimethyl-3-[(thietan-3-yl)amino]propanamide, safety and handling are paramount. While the compound is not classified as hazardous, standard laboratory precautions should be followed to ensure safe usage. Proper storage in a cool, dry environment and the use of personal protective equipment (PPE) are recommended to maintain its stability and integrity.

The future of N,N-dimethyl-3-[(thietan-3-yl)amino]propanamide looks promising, with ongoing research uncovering new applications and synthesis methods. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing both pharmaceutical and material science innovations. Stay updated with the latest developments to leverage its full potential in your research or industrial applications.